Cas no 1354015-01-2 ([(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester)

• Product Name: [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester
• CAS No: 1354015-01-2
• MF: C₁₈H₂₃ClN₂O₃
• MW: 350.839823961258
• CID: 2159843
• Update Time: 2025-08-05

[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester
• (S)-Benzyl ((1-(2-chloroacetyl)pyrrolidin-2-yl)methyl)(cyclopropyl)carbamate
• AM96466
• [(S)-1-(2-Chloroacetyl)pyrrolidin-2-ylmethyl]cyclopropylcarbamic acid benzyl ester
• [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester

• Inchi： 1S/C18H23ClN2O3/c19-11-17(22)20-10-4-7-16(20)12-21(15-8-9-15)18(23)24-13-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13H2/t16-/m0/s1
• InChI Key： LCAHHANGYRSPQO-INIZCTEOSA-N
• SMILES： ClCC(N1CCC[C@H]1CN(C(=O)OCC1C=CC=CC=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 450
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester

Introduction to [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1354015-01-2)

[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1354015-01-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester is notable for its chiral center and the presence of a cyclopropyl group, which imparts unique physical and chemical properties. The compound consists of a pyrrolidine ring linked to a cyclopropyl group through a carbamate linkage, with a benzyl ester moiety attached to the carbamate nitrogen. The 2-chloroacetyl substituent on the pyrrolidine ring further enhances the compound's reactivity and functional versatility.

The synthesis of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester typically involves several steps, starting with the preparation of the chiral pyrrolidine intermediate. One common approach is to use a chiral auxiliary or enantioselective catalysis to achieve the desired stereochemistry. The subsequent steps involve the introduction of the 2-chloroacetyl group and the formation of the carbamate linkage with the cyclopropylamine derivative. Finally, the benzyl ester is introduced through an esterification reaction. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

In terms of biological activities, [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester has been extensively studied for its potential as a modulator of various biological targets. Recent research has focused on its interactions with G protein-coupled receptors (GPCRs), ion channels, and enzymes involved in signal transduction pathways. For instance, studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity and downstream signaling cascades. This property makes it a valuable tool for investigating receptor function and for developing new therapeutic strategies.

One notable application of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester is in the treatment of neurological disorders. Preclinical studies have demonstrated its efficacy in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by reducing oxidative stress, inhibiting neuroinflammation, and promoting neuronal survival. These findings have sparked interest in further clinical investigations to evaluate its therapeutic potential.

Beyond neurological applications, [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester has also shown promise in cancer research. Studies have indicated that it can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. For example, it has been reported to inhibit the activity of kinases such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer. This selective targeting ability makes it an attractive candidate for developing targeted cancer therapies.

In addition to its therapeutic applications, [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester has also been used as a tool compound in chemical biology research. Its unique structural features and biological activities make it an excellent probe for studying protein-protein interactions and signaling pathways. Researchers have utilized this compound to gain insights into the mechanisms underlying various physiological processes and disease states.

The safety profile of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester is another important aspect that has been extensively evaluated. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1354015-01-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for investigating various biological processes and developing new therapeutic strategies. Ongoing research continues to uncover new applications and mechanisms of action, further highlighting its importance in the field.